Cas no 397883-77-1 ((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol)

• Product Name: (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol
• CAS No: 397883-77-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19218013
• CID: 3300423
• PubChem ID: 11217244
• Update Time: 2025-11-01

(3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINEMETHANOL, 4-HYDROXY-, (3S,4S)-
• (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol
• (3S, 4S)-4-Hydroxymethyl-pyrrolidin-3-ol
• trans-4-(hydroxymethyl)pyrrolidin-3-ol
• SCHEMBL2512900
• starbld0047170
• 397883-77-1
• BSQXZHMREYHKOM-CRCLSJGQSA-N

• MDL： MFCD19218013
• Inchi： 1S/C5H11NO2/c7-3-4-1-6-2-5(4)8/h4-8H,1-3H2/t4-,5+/m0/s1
• InChI Key： BSQXZHMREYHKOM-CRCLSJGQSA-N
• SMILES： O[C@@H]1CNC[C@H]1CO

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol

Comprehensive Overview of (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol (CAS No. 397883-77-1)

(3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. With the CAS number 397883-77-1, this compound is often explored for its potential applications in drug development, particularly as a building block for active pharmaceutical ingredients (APIs). The stereochemistry of this molecule, denoted by the (3S,4S) configuration, plays a critical role in its biological activity and interactions with enzymes or receptors.

The growing interest in chiral synthons like (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol aligns with the increasing demand for enantioselective synthesis in modern drug discovery. Researchers are actively investigating its utility in designing small-molecule therapeutics, especially for targeting neurological and metabolic disorders. Its hydroxymethyl and hydroxyl functional groups make it a versatile intermediate for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability or target specificity.

In the context of green chemistry and sustainable synthesis, 397883-77-1 has been studied for its potential to reduce waste in multi-step reactions. The compound’s compatibility with biocatalytic processes is another area of exploration, as industries shift toward environmentally friendly production methods. Recent publications highlight its use in asymmetric catalysis, where its chiral backbone facilitates the formation of optically pure products—a key requirement for many FDA-approved drugs.

From a commercial perspective, the global market for fine chemicals like (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol is expanding, driven by the pharmaceutical sector’s need for high-purity intermediates. Suppliers often emphasize GMP-grade production to meet regulatory standards, ensuring consistency for preclinical and clinical studies. Analytical techniques such as HPLC and NMR are routinely employed to verify the compound’s purity and stereochemical integrity.

Frequently asked questions about CAS 397883-77-1 include inquiries about its solubility, stability under various conditions, and scalable synthesis routes. These topics reflect the practical challenges faced by chemists and formulators working with this compound. Additionally, its role in peptide mimetics and protease inhibitors has sparked discussions in academic forums, linking it to cutting-edge therapeutic areas like antiviral research.

In summary, (3S,4S)-4-(hydroxymethyl)pyrrolidin-3-ol represents a valuable scaffold in medicinal chemistry, with its CAS 397883-77-1 serving as a key identifier for researchers and manufacturers. Its alignment with trends such as precision medicine and catalytic efficiency ensures its continued relevance in scientific literature and industrial applications. Future studies may further elucidate its potential in drug delivery systems or as a template for novel bioactive molecules.